(S)-Aminoglutethimide tartrate

• CAS No.: 62268-19-3
• Product Name: (S)-Aminoglutethimide tartrate
• Molecular Formula: C17H22N2O8
• Molecular Weight: 382.36
• IUPAC Name: (3S)-3-(4-aminophenyl)-3-ethylpiperidine-2,6-dione;(2R,3R)-2,3-dihydroxybutanedioic acid
• Standard InChI: InChI=1S/C13H16N2O2.C4H6O6/c1-2-13(8-7-11(16)15-12(13)17)9-3-5-10(14)6-4-9;5-1(3(7)8)2(6)4(9)10/h3-6H,2,7-8,14H2,1H3,(H,15,16,17);1-2,5-6H,(H,7,8)(H,9,10)/t13-;1-,2-/m01/s1
• Standard InChIKey: DQUXPVVSVXIQNE-TZXXFBNGSA-N
• SMILES: CCC1(CCC(=O)NC1=O)C2=CC=C(C=C2)N.C(C(C(=O)O)O)(C(=O)O)O
• Appearance: Solid powder
• Description: (S)-Aminoglutethimide tartrate is an aromatase inhibitor. Also blocks adrenal steroidogenesis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (S)-Aminoglutethimide tartrate
• Reference: 1: Hartmann RW, Bayer H, Grün G, Sergejew T, Bartz U, Mitrenga M. Pyridyl-substituted tetrahydrocyclopropa[a]naphthalenes: highly active and selective inhibitors of P450 arom. J Med Chem. 1995 Jun 9;38(12):2103-11. PubMed PMID: 7783141.; 2: Whipple CA, Grodzicki RL, Hourihan J, Salhanick HA. Effects of cholesterol side chain cleavage inhibitors on 11 beta-hydroxylation: linkage of mitochondrial oxygenase systems. Steroids. 1981 Jun;37(6):673-9. PubMed PMID: 6974914.; 3: Finch N, Dziemian R, Cohen J, Steinetz BG. The absolute configuration of the enantiomers of glutethimide and aminoglutethimide. Experientia. 1975 Sep 15;31(9):1002-3. PubMed PMID: 1175729.
• PubChem Compound: 90479474
• Last Modified: Nov 11 2021